N~2~-[(4-bromophenyl)sulfonyl]-N~2~-cyclohexyl-N~1~-(2-methoxy-5-methylphenyl)glycinamide

• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-cyclohexylamino]-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C22H27BrN2O4S/c1-16-8-13-21(29-2)20(14-16)24-22(26)15-25(18-6-4-3-5-7-18)30(27,28)19-11-9-17(23)10-12-19/h8-14,18H,3-7,15H2,1-2H3,(H,24,26)
• InChI Key: MWNITWMZMNUZGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CN(C2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C22H27BrN2O4S
• Molecular Weight: 495.4 g/mol

Description

This compound is a type of sulfonamide, which is an organic compound containing the functional group R-SO2-NR’R’‘, where R, R’, and R’’ are organic groups. Sulfonamides are known for their various biological activities and are commonly used in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate amine with a sulfonyl chloride to form the sulfonamide. The bromophenyl and methoxy-methylphenyl groups could be introduced through electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecule contains a sulfonamide group attached to a bromophenyl group, a cyclohexyl group, and a methoxy-methylphenyl group. These groups can have significant effects on the physical and chemical properties of the molecule.

Chemical Reactions Analysis

Sulfonamides can undergo various reactions. For example, they can be hydrolyzed under acidic or alkaline conditions to yield the corresponding sulfonyl chloride and amine. They can also undergo displacement reactions with amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the sulfonamide group could enhance the compound’s solubility in water. The bromophenyl and methoxy-methylphenyl groups could contribute to the compound’s lipophilicity.

Mechanism of Action

While the specific mechanism of action for this compound is not known, many sulfonamides act as inhibitors of enzymes. They can mimic the structure of natural substrates, binding to the enzyme’s active site and preventing the enzyme from carrying out its function.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. It’s important to avoid contact with skin and eyes, and to avoid inhaling or ingesting the compound. Specific safety data for this compound is not available.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its potential applications in medicinal chemistry.